![molecular formula C26H28N2O3 B4007326 2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-3-phenyl-N-(1-phenylethyl)propanamide](/img/structure/B4007326.png)
2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-3-phenyl-N-(1-phenylethyl)propanamide
Overview
Description
2-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-3-phenyl-N-(1-phenylethyl)propanamide is a useful research compound. Its molecular formula is C26H28N2O3 and its molecular weight is 416.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 416.20999276 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis :
- Broadbent et al. (1976) reported the synthesis of novel heterotricyclic systems including 2,6-dioxa-10-azatricyclo[5.2.1.0
4,10]decane, indicating pathways in the Knorr-Paal condensation leading to these compounds (Broadbent, Burnham, Sheeley, & Olsen, 1976). - Оkovytaya and Tarabara (2014) synthesized a novel 2-(3,5-dioxo-4-azatricyclo[5.2.2.0
2,6]undec-8-ene-4-yl)propanoic acid and investigated its chemical reactivity, converting it into various derivatives (Оkovytaya & Tarabara, 2014).
- Broadbent et al. (1976) reported the synthesis of novel heterotricyclic systems including 2,6-dioxa-10-azatricyclo[5.2.1.0
Spectroscopic Analysis :
- Renjith et al. (2014) conducted spectroscopic (FT-IR, FT-Raman) analysis and first-order hyperpolarizability and NBO analysis on related compounds, providing insights into their molecular structure and charge transfer (Renjith et al., 2014).
Molecular Docking Studies :
- Ranjith et al. (2022) carried out molecular structure, chemical reactivity, and molecular docking studies on 1,7,8,9-tetrachloro-10,10-dimethoxy-4-[3-(4-benzylpiperazine-1-yl)propyl]-4-azatricyclo[5.2.1.0
2,6]dec-8-ene-3,5-dione, which provided insights into potential applications in treating cardiovascular and cerebrovascular diseases (Ranjith et al., 2022).
- Ranjith et al. (2022) carried out molecular structure, chemical reactivity, and molecular docking studies on 1,7,8,9-tetrachloro-10,10-dimethoxy-4-[3-(4-benzylpiperazine-1-yl)propyl]-4-azatricyclo[5.2.1.0
Reactions with Other Compounds :
- Tarabara et al. (2009) explored reactions between (3,5-dioxo-4-azatricyclo-[5.2.1.0
2-endo,6-endo]dec-8-en-4-yl)carboxylic acids and p-nitrophenyl azide, revealing significant facts about the involvement of the carboxy group in the formation of the aziridine ring (Tarabara, Bondarenko, & Kas’yan, 2009).
- Tarabara et al. (2009) explored reactions between (3,5-dioxo-4-azatricyclo-[5.2.1.0
Properties
IUPAC Name |
2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-3-phenyl-N-(1-phenylethyl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O3/c1-16(18-10-6-3-7-11-18)27-24(29)21(14-17-8-4-2-5-9-17)28-25(30)22-19-12-13-20(15-19)23(22)26(28)31/h2-11,16,19-23H,12-15H2,1H3,(H,27,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOAFSWHUOUKUPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)N3C(=O)C4C5CCC(C5)C4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.